Cas no 478039-39-3 (N-{(Z)-4-(1H-1,2,3,4-Tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine)

• Product Name: N-{(Z)-4-(1H-1,2,3,4-Tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine
• CAS No: 478039-39-3
• CID: 4653122
• Update Time: 2025-05-21

N-{(Z)-4-(1H-1,2,3,4-Tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-{(Z)-4-(1H-1,2,3,4-Tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{(Z)-4-(1H-1,2,3,4-Tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine

N-{(Z)-4-(1H-1,2,3,4-Tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine: A Comprehensive Overview

The compound with CAS No 478039-39-3, commonly referred to as N-{(Z)-4-(1H-1,2,3,4-tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen atoms in its aromatic rings. The structure of this compound is notable for its 1H-tetrazole and 1,2,4-triazole moieties, which contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully controlled reactions, often employing condensation techniques to form the imine linkage between the tetrazole and triazole groups. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The compound's stability under various environmental conditions has been extensively studied, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the most promising areas of research involving this compound is its application in drug design. The presence of multiple nitrogen atoms in its structure allows for strong hydrogen bonding capabilities, which are crucial for drug-receptor interactions. Studies have shown that this compound exhibits potential as a lead molecule in the development of new pharmaceutical agents targeting various diseases. For instance, its ability to inhibit certain enzymes involved in neurodegenerative diseases has garnered significant attention from the scientific community.

In addition to its pharmaceutical applications, this compound has also found use in material science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and solar cells. The compound's ability to facilitate charge transport within these devices has been highlighted in several studies published in high-impact journals.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Initial findings suggest that the compound is relatively non-toxic to aquatic organisms when used at recommended concentrations. However, further studies are needed to fully understand its long-term effects on ecosystems.

From a manufacturing standpoint, the production of this compound requires adherence to strict quality control measures due to its sensitivity to moisture and temperature fluctuations. Advanced purification techniques such as column chromatography and recrystallization are commonly employed to ensure the highest purity levels. The availability of this compound from reputable chemical suppliers has facilitated its widespread use across various industries.

In conclusion, N-{(Z)-4-(1H-1,2,3,4-tetraazol-5-yl)phenylmethylidene}-4H-1,2,4-triazol-4-amine (CAS No 478039-39-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.